
Navigating the Final Step: Proper Disposal of ER
Flipper-TR 28

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ER Flipper-TR 28

Cat. No.: B15553085 Get Quote

For researchers and drug development professionals utilizing the novel fluorescent probe ER
Flipper-TR 28, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific disposal instructions for ER Flipper-TR 28 are not

extensively detailed, the primary guidance from manufacturers is to adhere to all local, state,

and federal regulations for chemical waste.[1][2] This document provides a procedural

framework based on general best practices for handling and disposing of similar fluorescent

probes and their solvent, dimethyl sulfoxide (DMSO).

Core Handling and Storage Protocols
Proper handling and storage are paramount to ensure the stability of ER Flipper-TR 28 and

the safety of laboratory personnel. The probe is typically supplied as a solid and reconstituted

in anhydrous DMSO to create a stock solution.

Key Handling and Storage Parameters:
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Parameter Specification Source

Storage Temperature (Solid) -20°C [1][2]

Recommended Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[1][2]

Storage Temperature (DMSO

Solution)
-20°C [1][2]

Solution Stability
Up to 3 months when stored

properly
[1]

Handling Precaution
Allow vials to warm to room

temperature before opening.
[1][2]

Solvent Precaution

Handle DMSO solutions with

particular caution as it

facilitates the entry of organic

molecules into tissues.

[1][2]

Step-by-Step Disposal Procedure
The following procedure is a general guideline. Always consult and follow your institution's

specific chemical waste disposal protocols and local regulations.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you

are wearing appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

Waste Segregation:

Do not mix ER Flipper-TR 28 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Designate a specific, sealed, and clearly labeled waste container for ER Flipper-TR 28
and related materials.

Disposal of Solid (Unused) ER Flipper-TR 28:
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If you have unused, solid ER Flipper-TR 28 that needs to be discarded, it should be

treated as chemical waste.

Place the original vial containing the solid probe into a designated hazardous waste

container.

Ensure the container is properly labeled with the chemical name ("ER Flipper-TR 28") and

any other information required by your institution.

Disposal of ER Flipper-TR 28 DMSO Stock Solutions:

Collect all waste solutions containing ER Flipper-TR 28 in a designated, leak-proof, and

chemically compatible waste container.

The container must be clearly labeled as hazardous waste, indicating "ER Flipper-TR 28
in DMSO" and the approximate concentration.

Never dispose of DMSO solutions down the drain.

Disposal of Contaminated Labware:

Disposable items that have come into contact with ER Flipper-TR 28 (e.g., pipette tips,

microfuge tubes) should be collected in a designated solid hazardous waste container.

This container should be clearly labeled to indicate contamination with ER Flipper-TR 28.

Waste Pickup and Disposal:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area.

Arrange for pickup and disposal by your institution's certified hazardous waste

management provider.

Experimental Protocol: Preparation of 1 mM Stock
Solution
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As referenced in the disposal procedures, the preparation of a DMSO stock solution is a

common starting point for experiments.

Bring the vial of solid ER Flipper-TR® to room temperature before opening.[1]

Add 35 µL of anhydrous DMSO to the vial to dissolve the entire contents.[1] This will yield a

1 mM stock solution.

Store the resulting stock solution at -20°C.[1] The solution is stable for up to three months

under these conditions.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of ER Flipper-TR 28.
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Start: ER Flipper-TR 28 Disposal
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Caption: Disposal workflow for ER Flipper-TR 28.
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By adhering to these guidelines and prioritizing institutional and local regulations, researchers

can ensure the safe and responsible disposal of ER Flipper-TR 28, fostering a secure and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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